Cas no 1545197-05-4 (2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine)
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine
- EN300-1780961
- 1545197-05-4
-
- Inchi: 1S/C11H19N3/c1-11(2,12)7-10-8-5-3-4-6-9(8)13-14-10/h3-7,12H2,1-2H3,(H,13,14)
- InChI Key: UHBGYMPCODMHPS-UHFFFAOYSA-N
- SMILES: N1C2CCCCC=2C(CC(C)(C)N)=N1
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.7Ų
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780961-0.05g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1780961-0.1g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1780961-0.25g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1780961-0.5g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1780961-1.0g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1780961-2.5g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1780961-5.0g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 5g |
$3977.0 | 2023-06-02 | ||
| Enamine | EN300-1780961-10.0g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 10g |
$5897.0 | 2023-06-02 | ||
| Enamine | EN300-1780961-1g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1780961-5g |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine |
1545197-05-4 | 5g |
$3977.0 | 2023-09-20 |
2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine
Comprehensive Overview of 2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine (CAS No. 1545197-05-4)
The compound 2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine (CAS No. 1545197-05-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its tetrahydroindazole core and amine functional group make it a promising candidate for various applications, including drug discovery and neurochemical studies. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) targets, which aligns with current trends in exploring novel neuroactive compounds.
One of the key reasons for the growing attention toward 2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine is its structural resemblance to other bioactive molecules. The indazole moiety is a common feature in many pharmacologically active compounds, often associated with anti-inflammatory, antimicrobial, and neuroprotective effects. This has led to increased searches for "indazole derivatives in medicine" and "CNS-targeting small molecules," reflecting the compound's relevance in contemporary research.
In the context of drug development, CAS No. 1545197-05-4 is often discussed for its potential role in modulating neurotransmitter systems. Recent studies highlight the importance of amine-containing compounds in addressing neurological conditions, a topic frequently searched in academic and medical circles. The compound's lipophilic properties and molecular stability further enhance its suitability for blood-brain barrier penetration, a critical factor in CNS drug design.
From a synthetic chemistry perspective, the preparation of 2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine involves sophisticated organic synthesis techniques. Researchers often explore "efficient indazole synthesis methods" and "amine functionalization strategies" to optimize yields and purity. The compound's stereochemistry and regioselectivity are also areas of active investigation, as these factors significantly influence its biological activity.
Beyond its pharmaceutical potential, CAS No. 1545197-05-4 is also studied for its biochemical interactions. The rise of computational chemistry and molecular docking tools has enabled researchers to predict its binding affinities with various protein targets. This aligns with the increasing popularity of searches like "in silico drug discovery" and "structure-activity relationship (SAR) analysis," underscoring the compound's relevance in modern drug design pipelines.
In summary, 2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine represents a compelling subject of study due to its multifunctional chemical architecture and broad applicability. As interest in neuroactive small molecules and indazole-based therapeutics continues to grow, this compound is poised to remain a focal point in both academic and industrial research. Its CAS No. 1545197-05-4 serves as a critical identifier for researchers navigating the expanding landscape of bioactive compounds.
1545197-05-4 (2-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)